![molecular formula C13H16BFN2O2 B596354 5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine CAS No. 1222533-84-7](/img/structure/B596354.png)
5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
Overview
Description
“5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine” is a fluorinated building block . It has the empirical formula C13H16BFN2O2 and a molecular weight of 262.09 . The compound is solid in form .
Molecular Structure Analysis
The compound’s structure includes a pyrrolo[2,3-b]pyridine ring with a fluorine atom at the 5-position and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group at the 3-position . The InChI key is ZFZRLWYWYCQAHD-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is solid in form . Its empirical formula is C13H16BFN2O2, and it has a molecular weight of 262.09 .Scientific Research Applications
Synthesis and Characterization
- This compound is utilized as an intermediate in the synthesis of complex boric acid ester compounds. Huang et al. (2021) described its use in the synthesis of methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds, highlighting its role in a three-step substitution reaction. The study also involved crystallographic and conformational analyses using X-ray diffraction and density functional theory (DFT), underscoring its structural significance in chemical research (Huang et al., 2021).
Chemical Reactivity and Stability Analysis
- The compound's molecular structure and physicochemical properties have been extensively studied. Investigations by Sopková-de Oliveira Santos et al. (2003) focused on its structural differences and reactivity compared to its regioisomers. This includes analyses of bond angles and molecular orbital distributions, offering insights into its stability and reactivity in chemical reactions (Sopková-de Oliveira Santos et al., 2003).
Use in Polymer Synthesis
- It has been employed in the synthesis of deeply colored polymers and conjugated polymers, as detailed by Welterlich et al. (2012, 2013). These polymers, containing isoDPP units, exhibit unique optical properties, and their synthesis involves palladium-catalyzed polycondensation processes (Welterlich et al., 2012); (Welterlich et al., 2013).
Applications in Medicinal Chemistry
- Bethel et al. (2012) explored its application in the optimized synthesis of pyrazolo[1,5-a]pyridines, demonstrating its utility in high-throughput chemistry and medicinal compound synthesis. This underscores its potential in the development of novel pharmaceuticals (Bethel et al., 2012).
Role in Radiopharmaceuticals
- Kim and Choe (2020) investigated its use in the high-yield synthesis of a tau PET radioligand and its non-radioactive ligand, highlighting its importance in neuroimaging and diagnostic applications (Kim & Choe, 2020).
Safety and Hazards
properties
IUPAC Name |
5-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BFN2O2/c1-12(2)13(3,4)19-14(18-12)10-7-17-11-9(10)5-8(15)6-16-11/h5-7H,1-4H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFZRLWYWYCQAHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CNC3=C2C=C(C=N3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BFN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30673625 | |
Record name | 5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1222533-84-7 | |
Record name | 5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1222533-84-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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